Cas no 2639392-77-9 (tert-butyl 2-(1S)-1,2,3,4-tetrahydroisoquinolin-1-ylacetate)
tert-butyl 2-(1S)-1,2,3,4-tetrahydroisoquinolin-1-ylacetate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-[(1S)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetate
- EN300-27782779
- 2639392-77-9
- tert-butyl 2-(1S)-1,2,3,4-tetrahydroisoquinolin-1-ylacetate
-
- Inchi: 1S/C15H21NO2/c1-15(2,3)18-14(17)10-13-12-7-5-4-6-11(12)8-9-16-13/h4-7,13,16H,8-10H2,1-3H3/t13-/m0/s1
- InChI Key: YALSEQLPCLCTLT-ZDUSSCGKSA-N
- SMILES: O(C(C[C@H]1C2C=CC=CC=2CCN1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 247.157228913g/mol
- Monoisotopic Mass: 247.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38.3Ų
tert-butyl 2-(1S)-1,2,3,4-tetrahydroisoquinolin-1-ylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27782779-0.05g |
tert-butyl 2-[(1S)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetate |
2639392-77-9 | 95.0% | 0.05g |
$707.0 | 2025-03-19 | |
| Enamine | EN300-27782779-0.1g |
tert-butyl 2-[(1S)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetate |
2639392-77-9 | 95.0% | 0.1g |
$741.0 | 2025-03-19 | |
| Enamine | EN300-27782779-0.25g |
tert-butyl 2-[(1S)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetate |
2639392-77-9 | 95.0% | 0.25g |
$774.0 | 2025-03-19 | |
| Enamine | EN300-27782779-0.5g |
tert-butyl 2-[(1S)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetate |
2639392-77-9 | 95.0% | 0.5g |
$809.0 | 2025-03-19 | |
| Enamine | EN300-27782779-1.0g |
tert-butyl 2-[(1S)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetate |
2639392-77-9 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-27782779-2.5g |
tert-butyl 2-[(1S)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetate |
2639392-77-9 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-27782779-5.0g |
tert-butyl 2-[(1S)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetate |
2639392-77-9 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 | |
| Enamine | EN300-27782779-10.0g |
tert-butyl 2-[(1S)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetate |
2639392-77-9 | 95.0% | 10.0g |
$3622.0 | 2025-03-19 | |
| Enamine | EN300-27782779-1g |
tert-butyl 2-[(1S)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetate |
2639392-77-9 | 1g |
$842.0 | 2023-09-09 | ||
| Enamine | EN300-27782779-5g |
tert-butyl 2-[(1S)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetate |
2639392-77-9 | 5g |
$2443.0 | 2023-09-09 |
tert-butyl 2-(1S)-1,2,3,4-tetrahydroisoquinolin-1-ylacetate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on tert-butyl 2-(1S)-1,2,3,4-tetrahydroisoquinolin-1-ylacetate
tert-butyl 2-(1S)-1,2,3,4-tetrahydroisoquinolin-1-ylacetate (CAS No. 2639392-77-9): An Overview
tert-butyl 2-(1S)-1,2,3,4-tetrahydroisoquinolin-1-ylacetate (CAS No. 2639392-77-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the tetrahydroisoquinoline family, which is known for its diverse biological activities and potential therapeutic applications. The tert-butyl group in the compound provides additional stability and enhances its pharmacological properties.
The tetrahydroisoquinoline moiety is a key structural feature of this compound, contributing to its unique chemical and biological characteristics. Tetrahydroisoquinolines are nitrogen-containing heterocycles that have been extensively studied for their roles in various biological processes, including neurotransmission, enzyme inhibition, and receptor modulation. The (1S) configuration of the compound further adds to its stereochemical complexity and specificity in biological interactions.
Recent research has highlighted the potential of tert-butyl 2-(1S)-1,2,3,4-tetrahydroisoquinolin-1-ylacetate in the development of novel therapeutic agents. Studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The anti-inflammatory properties of the compound are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.
In addition to its anti-inflammatory effects, tert-butyl 2-(1S)-1,2,3,4-tetrahydroisoquinolin-1-ylacetate has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that the compound can enhance serotonin and norepinephrine levels in the brain, which are neurotransmitters associated with mood regulation. This makes it a potential lead compound for the development of new antidepressant medications with improved efficacy and fewer side effects.
The pharmacokinetic properties of tert-butyl 2-(1S)-1,2,3,4-tetrahydroisoquinolin-1-ylacetate have also been studied in detail. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. The tert-butyl group contributes to its lipophilicity, enhancing its ability to cross biological membranes and reach target tissues effectively.
From a synthetic chemistry perspective, tert-butyl 2-(1S)-1,2,3,4-tetrahydroisoquinolin-1-ylacetate can be synthesized through a series of well-defined steps involving the coupling of tert-butyl acetate with (1S)-tetrahydroisoquinoline. The synthesis process is highly controlled to ensure the correct stereochemistry and purity of the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structure and purity of the synthesized compound.
The safety profile of tert-butyl 2-(1S)-1,2,3,4-tetrahydroisoquinolin-1-ylacetate has been evaluated in preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
In conclusion, tert-butyl 2-(1S)-1,2,3,4-tetrahydroisoquinolin-1-ylacetate (CAS No. 2639392-77-9) represents a promising molecule with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its mechanisms of action and potential clinical uses, paving the way for new treatments in various medical conditions.
2639392-77-9 (tert-butyl 2-(1S)-1,2,3,4-tetrahydroisoquinolin-1-ylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)